Cas no 1608470-93-4 (5-Ethoxy-2-hydroxybenzo[d]oxazole)

• Product Name: 5-Ethoxy-2-hydroxybenzo[d]oxazole
• CAS No: 1608470-93-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 4819659
• Update Time: 2025-10-28

5-Ethoxy-2-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-hydroxybenzo[d]oxazole

• Inchi： 1S/C9H9NO3/c1-2-12-6-3-4-8-7(5-6)10-9(11)13-8/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： PQULSPNGSRIZFF-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C=CC1=2)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6

Additional information on 5-Ethoxy-2-hydroxybenzo[d]oxazole

Comprehensive Overview of 5-Ethoxy-2-hydroxybenzo[d]oxazole (CAS No. 1608470-93-4): Properties, Applications, and Research Insights

5-Ethoxy-2-hydroxybenzo[d]oxazole (CAS No. 1608470-93-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This benzoxazole derivative is characterized by its unique molecular structure, featuring an ethoxy group at the 5-position and a hydroxyl group at the 2-position. Its chemical formula and molecular weight make it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its bioactive properties and photophysical characteristics, which align with current trends in drug discovery and organic electronics.

In recent years, the demand for high-performance organic compounds like 5-Ethoxy-2-hydroxybenzo[d]oxazole has surged, driven by advancements in medicinal chemistry and optoelectronic materials. A common query among scientists is how this compound compares to other benzoxazole analogs in terms of solubility and thermal stability. Studies indicate that its ethoxy substitution enhances lipophilicity, making it a candidate for drug delivery systems. Additionally, its fluorescence properties have sparked interest in developing OLEDs and bioimaging probes, addressing the growing need for sustainable technologies.

The synthesis of CAS No. 1608470-93-4 typically involves multi-step organic reactions, including cyclization and etherification. Optimizing its yield and purity remains a focal point in industrial chemistry, as reflected in frequent searches for "scalable synthesis of benzoxazoles." Environmental considerations also play a role; researchers are exploring green chemistry approaches to reduce waste during production. This aligns with global initiatives like the UN Sustainable Development Goals, emphasizing eco-friendly chemical processes.

From a pharmacological perspective, 5-Ethoxy-2-hydroxybenzo[d]oxazole exhibits promising structure-activity relationships (SAR). Its hydroxyl group enables hydrogen bonding, a feature often linked to enzyme inhibition—a hot topic in cancer research and antimicrobial development. Forums frequently discuss whether modifying its substituents could enhance bioavailability, a critical factor in preclinical studies. Such discussions underscore the compound's relevance in addressing drug-resistant infections, a major public health concern.

In material science, the compound's conjugated system contributes to its electronic properties, making it suitable for organic semiconductors. Searches for "benzoxazole-based polymers" have risen alongside interest in flexible electronics and wearable sensors. Its potential in photocatalysis is another trending subtopic, especially for solar energy conversion—a field prioritized in renewable energy investments.

Quality control of CAS 1608470-93-4 relies on advanced analytical techniques such as HPLC and NMR spectroscopy. Laboratories often inquire about "validated methods for benzoxazole quantification," highlighting the need for standardized protocols. Regulatory compliance, including REACH and FDA guidelines, further ensures its safe use in commercial applications.

To conclude, 5-Ethoxy-2-hydroxybenzo[d]oxazole represents a nexus of innovation across disciplines. Its dual utility in life sciences and advanced materials positions it as a compound of enduring interest. Future research may explore its nanotechnology integrations or synergistic effects in combination therapies, answering today's questions while posing new ones for tomorrow's scientists.